Cas no 1421584-45-3 (1-(2,6-difluorobenzenesulfonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine)

• Product Name: 1-(2,6-difluorobenzenesulfonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine
• CAS No: 1421584-45-3
• MF: C₁₇H₁₉F₂NO₃S₂
• MW: 387.464469194412
• CID: 5364781
• Update Time: 2025-10-30

1-(2,6-difluorobenzenesulfonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-[(2,6-Difluorophenyl)sulfonyl]-4-[[(2-furanylmethyl)thio]methyl]piperidine
• 1-(2,6-difluorobenzenesulfonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine

• Inchi： 1S/C17H19F2NO3S2/c18-15-4-1-5-16(19)17(15)25(21,22)20-8-6-13(7-9-20)11-24-12-14-3-2-10-23-14/h1-5,10,13H,6-9,11-12H2
• InChI Key： BQZJKVNJPGOUJB-UHFFFAOYSA-N
• SMILES： N1(S(C2=C(F)C=CC=C2F)(=O)=O)CCC(CSCC2=CC=CO2)CC1

Experimental Properties

• Density: 1.344±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 495.4±55.0 °C(Predicted)
• pka: -6.66±0.40(Predicted)

Additional information on 1-(2,6-difluorobenzenesulfonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine

1-(2,6-Difluorobenzenesulfonyl)-4-({[(Furan-2-yl)methyl]sulfanyl}methyl)piperidine: A Comprehensive Overview

1-(2,6-Difluorobenzenesulfonyl)-4-({[(Furan-2-yl)methyl]sulfanyl}methyl)piperidine is a complex organic compound with the CAS registry number 1421584-45-3. This compound belongs to the class of sulfonyl piperidines, which have gained significant attention in the fields of medicinal chemistry and pharmacology due to their potential as bioactive agents. The molecule is characterized by a piperidine ring substituted with a sulfonyl group at position 1 and a thiomethyl group derived from furan at position 4. The presence of fluorine atoms on the benzenesulfonyl moiety introduces unique electronic and steric properties, making this compound a promising candidate for various applications.

The synthesis of 1-(2,6-difluorobenzenesulfonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and possibly oxidation steps. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to synthesize such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the sulfur-containing side chain, ensuring high yields and purity.

One of the most intriguing aspects of this compound is its potential as a bioisostere in drug design. Bioisosteres are structural analogs that can mimic the pharmacophore of a lead compound while offering improved pharmacokinetic properties. The sulfonyl group in this molecule serves as an electron-withdrawing substituent, which can enhance the binding affinity to target proteins. Additionally, the furan-derived thiomethyl group introduces a unique stereochemistry that may influence the compound's interaction with biological systems.

Recent studies have explored the antimicrobial activity of this compound against various bacterial and fungal strains. In vitro assays have demonstrated moderate inhibitory effects against pathogens such as *Escherichia coli* and *Candida albicans*. These findings suggest that 1-(2,6-difluorobenzenesulfonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine could be a lead candidate for developing novel antimicrobial agents. Furthermore, computational docking studies have provided insights into its binding modes with key enzymes involved in microbial metabolism.

The neuroprotective potential of this compound has also been investigated in preclinical models. Research indicates that it exhibits neuroprotective effects in vitro by reducing oxidative stress and inflammation in neuronal cells. This activity is attributed to its ability to modulate cellular signaling pathways involved in apoptosis and neuroinflammation. While these results are promising, further studies are required to validate its efficacy in vivo and assess its safety profile.

In terms of synthetic applications, this compound serves as an intermediate in the construction of more complex molecules with therapeutic potential. Its versatility lies in the ability to undergo further functionalization at both the sulfonyl and thiomethyl groups. For example, substitution reactions at the sulfonyl group can introduce additional functionalities, such as hydroxyl or amino groups, thereby expanding its utility in drug design.

From an analytical chemistry perspective, the characterization of 1-(2,6-difluorobenzenesulfonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine relies on advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These methods provide critical insights into its molecular structure, purity, and stereochemistry. Recent advances in NMR spectroscopy have enabled more precise determination of diastereomeric ratios, which are crucial for ensuring consistent quality during synthesis.

The integration of computational modeling has significantly enhanced our understanding of this compound's properties. Quantum mechanical calculations have been employed to predict its electronic structure, reactivity, and interactions with biological targets. Such models complement experimental data and aid in optimizing synthetic routes and predicting bioavailability.

In conclusion, 1-(2,6-difluorobenzenesulfonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine (CAS No. 1421584-45-3) represents a versatile scaffold with diverse applications in medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for drug discovery programs targeting infectious diseases and neurodegenerative conditions. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing therapeutic development.